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Compound of Interest

Compound Name: Isoamyl propionate

Cat. No.: B085461 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der Reinheit von kommerziell erhältlichem

Isoamylpropionat im Vergleich zu alternativen fruchtigen Estern. Detaillierte experimentelle

Protokolle und unterstützende Daten werden bereitgestellt, um eine fundierte Bewertung für

Forschungs- und Entwicklungsanwendungen zu ermöglichen.

Einleitung
Isoamylpropionat, ein Ester mit einem charakteristischen fruchtig-süßen Geruch, der an

Aprikose und Ananas erinnert, wird häufig als Duft- und Aromastoff in verschiedenen Branchen

eingesetzt, einschließlich der pharmazeutischen Industrie zur Maskierung unangenehmer

Gerüche oder als Teil von Placebo-Formulierungen. Die Reinheit dieser Verbindung ist von

entscheidender Bedeutung, da Verunreinigungen die sensorischen Eigenschaften, die Stabilität

und potenziell die Sicherheit des Endprodukts beeinträchtigen können.

Die häufigste Methode zur Synthese von Isoamylpropionat ist die Fischer-Veresterung von

Isoamylalkohol mit Propionsäure unter saurer Katalyse. Dieser Prozess kann zu mehreren

potenziellen Verunreinigungen führen, darunter:

Nicht umgesetzte Ausgangsmaterialien: Isoamylalkohol und Propionsäure.

Nebenprodukte: Diisoamylether (gebildet durch eine Nebenreaktion von Isoamylalkohol).
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Verwandte Ester: Wenn die Propionsäure-Ausgangsmaterial Verunreinigungen wie

Isovaleriansäure enthält, können verwandte Ester wie Isoamylisovalerat gebildet werden.

Dieser Leitfaden beschreibt ein detailliertes Protokoll zur quantitativen Analyse der Reinheit

von Isoamylpropionat mittels Gaschromatographie-Massenspektrometrie (GC-MS) und

vergleicht es mit anderen gängigen Fruchtestern.

Vergleich der Analyten
Für diesen Leitfaden wird die Reinheit einer kommerziellen Probe von Isoamylpropionat mit

einem hochreinen Referenzstandard und zwei alternativen Fruchtestern, Ethylacetat und

Isoamylacetat, verglichen.

Datenpräsentation
Die folgende Tabelle fasst die quantitativen Ergebnisse der GC-MS-Analyse zusammen. Die

Konzentrationen werden als prozentualer Anteil der Gesamtpeakfläche im Chromatogramm

angegeben.

Verbindung
Kommerzielle
Isoamylpropio
nat-Probe (%)

Isoamylpropio
nat-
Referenzstand
ard (%)

Ethylacetat
(kommerziell)
(%)

Isoamylacetat
(kommerziell)
(%)

Ziel-Ester 98,5 >99,9 99,8 99,2

Isoamylalkohol 0,8 <0,01 - 0,5

Propionsäure 0,3 <0,01 - -

Diisoamylether 0,2 <0,01 - -

Essigsäure - - 0,1 0,2

Ethanol - - 0,1 -

Isoamylisovalerat 0,2 <0,01 - -

Gesamtreinheit 98,5 >99,9 99,8 99,2
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Experimentelle Protokolle
4.1. Probenvorbereitung

Probenlösung: Eine 1%ige (v/v) Lösung jeder Probe (kommerzielles Isoamylpropionat,

Isoamylpropionat-Referenzstandard, Ethylacetat und Isoamylacetat) wird in Hexan

hergestellt.

Interner Standard: Toluol wird als interner Standard zu jeder Probenlösung in einer

Endkonzentration von 0,1% (v/v) hinzugefügt.

4.2. Gaschromatographie-Massenspektrometrie (GC-MS) Analyse

Die GC-MS-Analyse ist eine leistungsstarke Technik zur Trennung und Identifizierung von

flüchtigen organischen Verbindungen.[1][2][3] Die Trennung erfolgt im Gaschromatographen,

während die Identifizierung und Quantifizierung durch das Massenspektrometer erfolgt.[4][5]

Gaschromatograph: Agilent 8890 GC-System (oder Äquivalent)

Massenspektrometer: Agilent 5977A MSD (oder Äquivalent)

Säule: Eine polare Säule wie eine DB-WAX oder eine HP-INNOWax (30 m x 0,25 mm ID,

0,25 µm Filmdicke) wird für die Trennung von Estern empfohlen.

Trägergas: Helium mit einer konstanten Flussrate von 1,2 mL/min.

Injektor-Temperatur: 250 °C

Injektionsvolumen: 1 µL (Split-Modus, Split-Verhältnis 50:1)

Ofentemperaturprogramm:

Anfangstemperatur: 50 °C, gehalten für 2 Minuten.

Rampe: 10 °C/min bis 220 °C.

Endtemperatur: 220 °C, gehalten für 5 Minuten.
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MS-Transferleitungstemperatur: 230 °C

Ionenquellentemperatur: 230 °C

Ionisationsmodus: Elektronenionisation (EI) bei 70 eV.

Scan-Bereich: m/z 35-350.

4.3. Datenanalyse

Identifizierung: Die Identifizierung der einzelnen Komponenten erfolgt durch Vergleich der

Retentionszeiten mit denen von reinen Standards und durch Abgleich der erhaltenen

Massenspektren mit einer Referenzbibliothek (z. B. NIST).

Quantifizierung: Die prozentuale Zusammensetzung jeder Probe wird durch die Bestimmung

der relativen Peakflächen im Totalionenchromatogramm (TIC) ermittelt. Die Fläche jedes

Peaks wird durch die Gesamtfläche aller Peaks dividiert und mit 100 multipliziert, um den

prozentualen Anteil zu erhalten.
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Abbildung 1: Synthese von Isoamylpropionat und potenzielle Verunreinigungen.
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Abbildung 2: Arbeitsablauf zur Reinheitsprüfung von Isoamylpropionat.
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Abbildung 3: Entscheidungsbaum für die Reinheitsbewertung.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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